N-(2-chlorophenyl)-2-{[5-(2-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

• Molecular Formula: C17H14ClN3O2S
• Molecular Weight: 359.8 g/mol
• IUPAC Name: N-(2-chlorophenyl)-2-[[5-(2-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C17H14ClN3O2S/c1-11-6-2-3-7-12(11)16-20-21-17(23-16)24-10-15(22)19-14-9-5-4-8-13(14)18/h2-9H,10H2,1H3,(H,19,22)
• InChI Key: PAHLPUCYPIFURY-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C2=NN=C(O2)SCC(=O)NC3=CC=CC=C3Cl

Description

N-(2-chlorophenyl)-2-{[5-(2-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound has been investigated for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research.

Mechanism of Action

The mechanism of action of N-(2-chlorophenyl)-2-{[5-(2-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide is not fully understood. However, it has been suggested that it may exert its therapeutic effects through the modulation of the GABAergic system, inhibition of pro-inflammatory cytokines, and the activation of antioxidant pathways.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects in animal models. It has been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-1β, in the brain. Additionally, it has been shown to increase the levels of antioxidant enzymes, such as catalase and superoxide dismutase, in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-chlorophenyl)-2-{[5-(2-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide in lab experiments is its ability to exhibit multiple therapeutic effects, such as anticonvulsant, anti-inflammatory, and analgesic activities. Additionally, it has been shown to have a good safety profile in animal models. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on N-(2-chlorophenyl)-2-{[5-(2-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide. One direction is to investigate its potential use in the treatment of other neurological disorders, such as multiple sclerosis and epilepsy. Additionally, further studies are needed to elucidate its mechanism of action and to optimize its pharmacokinetic and pharmacodynamic properties. Finally, the development of novel analogs of this compound may lead to the discovery of more potent and selective therapeutic agents.

Synthesis Methods

The synthesis of N-(2-chlorophenyl)-2-{[5-(2-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide involves the reaction of 2-chlorobenzoyl chloride with 2-amino-5-(2-methylphenyl)-1,3,4-oxadiazole in the presence of triethylamine. The resulting product is then reacted with thiourea and acetic anhydride to obtain the final product.

Scientific Research Applications

N-(2-chlorophenyl)-2-{[5-(2-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide has been investigated for its potential therapeutic applications in various scientific research studies. It has been shown to exhibit anticonvulsant, anti-inflammatory, and analgesic activities in animal models. Additionally, it has been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.